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Compound of Interest

Compound Name: 3'-Trifluoromethylisobutyranilide

Cat. No.: B124288 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 3'-
Trifluoromethylisobutyranilide. The following procedural steps are designed to ensure the

safe handling and disposal of this compound in a laboratory setting.

Hazard Identification and Classification
3'-Trifluoromethylisobutyranilide is classified as a hazardous substance. The primary

hazards associated with this compound are skin irritation, serious eye irritation, and potential

respiratory irritation. It is also considered harmful and dangerous to the environment.
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Hazard Classification GHS Category Hazard Statement

Skin Irritation Category 2 H315: Causes skin irritation.[1]

Eye Irritation Category 2A
H319: Causes serious eye

irritation.[1]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

System)

H335: May cause respiratory

irritation.[1]

Harmful -

R48/22: Harmful: danger of

serious damage to health by

prolonged exposure if

swallowed.[2]

Dangerous for the

Environment
-

R51/53: Toxic to aquatic

organisms, may cause long-

term adverse effects in the

aquatic environment.[2]

Signal Word: Warning[1]

Personal Protective Equipment (PPE)
A comprehensive approach to Personal Protective Equipment (PPE) is mandatory to minimize

exposure risk when handling 3'-Trifluoromethylisobutyranilide.
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Body Part
Personal Protective
Equipment

Specifications and
Standards

Hands Chemical-resistant gloves

Nitrile, neoprene, or butyl

rubber gloves are

recommended. Ensure gloves

are compliant with relevant

standards (e.g., EN 374 in

Europe, ASTM F739 in the

US). Always inspect gloves for

any signs of degradation

before use and replace them

immediately if they are

compromised.[3]

Eyes/Face Safety goggles and face shield

Use chemical safety goggles

that provide a complete seal

around the eyes. A face shield

should be worn in situations

where there is a risk of

splashing.[4]

Body
Laboratory coat or chemical-

resistant gown

A long-sleeved lab coat is the

minimum requirement. For

larger quantities or when there

is a significant risk of splashes,

a chemical-resistant gown

should be worn.[5]

Respiratory
Use in a well-ventilated area or

with respiratory protection

Work should be conducted in a

certified chemical fume hood.

[1] If a fume hood is not

available, a NIOSH-approved

respirator with an appropriate

cartridge for organic vapors

should be used.
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Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational workflow is crucial for safely handling 3'-
Trifluoromethylisobutyranilide.
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Preparation

Handling

Post-Handling

Consult Safety Data Sheet (SDS)

Don appropriate PPE

Prepare designated work area in a fume hood

Weigh and handle solid compound

Use non-sparking tools

Keep container tightly closed when not in use

Decontaminate work surfaces

Remove and dispose of PPE correctly

Wash hands thoroughly
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Waste Collection

Temporary Storage

Final Disposal

Segregate waste: solid, liquid, contaminated PPE

Use designated, labeled hazardous waste containers

Store waste containers in a secure, designated area

Keep containers closed

Arrange for pickup by an approved waste disposal service

Dispose of contents/container to an approved waste disposal plant

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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